2-Amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
Overview
Description
“2-Amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide” is a chemical compound with the molecular formula C10H12N2S . It has a molecular weight of 192.28 g/mol . The IUPAC name for this compound is 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile .
Molecular Structure Analysis
The InChI string for this compound is InChI=1S/C10H12N2S/c1-6-2-3-7-8(5-11)10(12)13-9(7)4-6/h6H,2-4,12H2,1H3 . This indicates the connectivity and hydrogen count of the molecule’s atoms. The compound’s canonical SMILES string is CC1CCC2=C(C1)SC(=C2C#N)N , which is a notation representing the structure of the molecule.Physical And Chemical Properties Analysis
The compound has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . It has an XLogP3-AA value of 3.2, which is a measure of its lipophilicity . The compound has no rotatable bonds .Scientific Research Applications
2-Amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been studied for its potential applications in the field of medicinal chemistry. It has been found to possess a variety of biochemical and physiological effects, including anti-inflammatory, anti-tumor, anti-oxidative, and anti-diabetic properties. In addition, it has been studied for its potential use as an anti-HIV agent and as a potential therapeutic agent for the treatment of cancer, Alzheimer’s disease, and other neurological disorders.
Mechanism of Action
The exact mechanism of action of 2-Amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is not yet fully understood. However, it is believed that the compound acts by modulating the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and phospholipase A2 (PLA2). It has also been suggested that it may act as an inhibitor of the nuclear factor-kappa B (NF-kB) pathway, which is involved in the regulation of inflammation, immune responses, and cell survival.
Biochemical and Physiological Effects
This compound has been found to possess a variety of biochemical and physiological effects. In particular, it has been found to possess anti-inflammatory, anti-tumor, anti-oxidative, and anti-diabetic properties. It has also been found to possess anti-HIV activity and to be a potential therapeutic agent for the treatment of cancer, Alzheimer’s disease, and other neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-Amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in laboratory experiments is that it is relatively easy to synthesize. Additionally, the compound has a relatively low toxicity, making it safe to use in laboratory settings. However, one of the limitations of using this compound in laboratory experiments is that it can be difficult to obtain in pure form, as it is often contaminated with other compounds.
Future Directions
There are a number of potential future directions for research involving 2-Amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. Some of these include further exploration of its anti-inflammatory, anti-tumor, anti-oxidative, and anti-diabetic properties. Additionally, further research could be done to explore its potential use as an anti-HIV agent and as a potential therapeutic agent for the treatment of cancer, Alzheimer’s disease, and other neurological disorders. Finally, further research could be done to explore the potential of using this compound as a prodrug, a compound that is converted to an active drug in the body.
Synthesis Methods
The synthesis of 2-Amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is typically achieved through a two-step process that involves the reaction of 4-amino-6-methyl-1,3-benzothiophene-2-carboxylic acid with 3-chloro-2-hydroxypropyl amine in the presence of a base. This reaction yields a this compound intermediate, which is then further reacted with a Lewis acid such as boron trifluoride to form the final product.
Properties
IUPAC Name |
2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2OS/c1-5-2-3-6-7(4-5)14-10(12)8(6)9(11)13/h5H,2-4,12H2,1H3,(H2,11,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSRQCZCDBRHPHQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2=C(C1)SC(=C2C(=O)N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30386086 |
Source
|
| Record name | 2-Amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30386086 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
95211-68-0 |
Source
|
| Record name | 2-Amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30386086 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Cyclopropyl-8-ethoxy-6-fluoro-7-{3-[(methylamino)methyl]pyrrolidin-1-yl}-4-oxo-1,4-dihydroquinoline-3-carboxylic acid](/img/structure/B183905.png)
